Trinonanoin-d5
Description
Trinonanoin-d5 is a deuterated triglyceride in which five hydrogen atoms are replaced by deuterium. It is structurally composed of a glycerol backbone esterified with three nonanoic acid chains. This compound is primarily utilized as a stable isotope-labeled internal standard in lipid metabolism studies and analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). Its deuterated form ensures minimal chemical interference while providing distinct mass spectral signatures for accurate quantification .
Properties
Molecular Formula |
C₃₀H₅₁D₅O₆ |
|---|---|
Molecular Weight |
517.79 |
Synonyms |
Nonanoic Acid 1,2,3-Propanetriyl Ester-d5; Glycerol-d5 Tripelargonate; Glyceryl-d5 Tripelargonate; NSC 5647-d5; Tripelargoin-d5; Tripelargonin-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Data Table
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Primary Application | Key Properties |
|---|---|---|---|---|---|
| This compound | C₃₀H₅₁D₅O₉ | 565.6 | Not available | Lipid analysis standard | High MW, deuterium enhances MS accuracy |
| Aniline-d5 | C₆H₂D₅N | 98.15 | 4165-61-1 | Environmental analysis | MTBE solution for pollutant tracking |
| L-Theanine-d5 | C₇D₅H₉N₂O₃ | 179.228 | 1217451-85-8 | Amino acid analysis | 99% deuterium purity |
| 5-Nonanone | C₉H₁₈O | 142.24 | 502-56-7 | Industrial solvent | 98% purity, ketone functionality |
Research Findings
Deuterium Labeling: this compound’s isotopic substitution minimizes metabolic interference in biological studies, a feature shared with L-Theanine-d5 and Aniline-d5 .
Analytical Precision: Deuterated compounds like this compound exhibit mass shifts of ~5 Da in MS, enabling precise quantification compared to non-deuterated counterparts .
Industrial vs. Analytical Use: Non-deuterated compounds such as 5-Nonanone lack isotopic labeling, limiting their utility in trace analysis despite industrial relevance .
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